Cas no 1697919-74-6 (2-Methoxy-3-(trifluoroacetamido)propanoic acid)

• Product Name: 2-Methoxy-3-(trifluoroacetamido)propanoic acid
• CAS No: 1697919-74-6
• MF: C₆H₈F₃NO₄
• MW: 215.127232551575
• CID: 6431039
• PubChem ID: 106107176
• Update Time: 2025-05-21

2-Methoxy-3-(trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-(trifluoroacetamido)propanoic acid
• EN300-6287824
• 1697919-74-6
• 2-Methoxy-3-(trifluoroacetamido)propanoic acid

• Inchi： 1S/C6H8F3NO4/c1-14-3(4(11)12)2-10-5(13)6(7,8)9/h3H,2H2,1H3,(H,10,13)(H,11,12)
• InChI Key： HJLDVUXZNOFDRX-UHFFFAOYSA-N
• SMILES： FC(C(NCC(C(=O)O)OC)=O)(F)F

Computed Properties

• Exact Mass: 215.04054222g/mol
• Monoisotopic Mass: 215.04054222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-Methoxy-3-(trifluoroacetamido)propanoic acid

2-Methoxy-3-(trifluoroacetamido)propanoic acid (CAS No. 1697919-74-6)

2-Methoxy-3-(trifluoroacetamido)propanoic acid, a compound with the CAS registry number 1697919-74-6, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry, biotechnology, and materials science. This compound is characterized by its unique structure, which combines a methoxy group, a trifluoroacetamido group, and a carboxylic acid moiety. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

The synthesis of 2-Methoxy-3-(trifluoroacetamido)propanoic acid involves a series of carefully designed organic reactions. Researchers have employed methods such as nucleophilic substitution, acylation, and oxidation to achieve the desired product. Recent advancements in catalytic processes have further optimized the synthesis pathway, enhancing both yield and purity. The compound's stability under various reaction conditions has been extensively studied, making it suitable for large-scale production in industrial settings.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. Its ability to act as a versatile building block has been leveraged in the development of novel drugs targeting neurodegenerative diseases, cancer, and inflammatory disorders. For instance, studies have shown that derivatives of this compound exhibit potent antioxidant activity, which could be harnessed to develop therapeutic agents for combating oxidative stress-related conditions.

In addition to its pharmaceutical applications, 2-Methoxy-3-(trifluoroacetamido)propanoic acid has found utility in the field of polymer chemistry. Its carboxylic acid group enables it to participate in polymerization reactions, leading to the formation of advanced materials with tailored properties. Recent research has focused on its role in creating biodegradable polymers, which are increasingly sought after in the context of environmental sustainability.

The compound's chemical stability and reactivity make it an ideal candidate for use in various industrial processes. For example, it has been employed as a catalyst in organic transformations, significantly improving reaction efficiency. Its compatibility with other chemical systems has also been explored, paving the way for its integration into complex manufacturing workflows.

From an analytical standpoint, the characterization of 2-Methoxy-3-(trifluoroacetamido)propanoic acid has been carried out using advanced spectroscopic techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry. These studies have provided detailed insights into its molecular structure and functional group interactions, further corroborating its potential for diverse applications.

In conclusion, 2-Methoxy-3-(trifluoroacetamido)propanoic acid (CAS No. 1697919-74-6) stands out as a multifaceted compound with immense potential across various scientific domains. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, underscore its importance as a key player in modern chemical research and development.